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Compound of Interest

Compound Name: CB2R agonist 3

Cat. No.: B15136230 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the handling of CB2R agonist 3, including detailed operational

and disposal plans to foster a secure research environment.

Safety and Hazard Information
CB2R agonist 3 is a synthetic cannabinoid that requires careful handling due to its potential

health and environmental hazards. The primary routes of exposure are ingestion, inhalation,

and skin or eye contact.

Hazard Classification:

Acute Oral Toxicity: Harmful if swallowed.

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

First Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[1]

If on Skin: Rinse skin thoroughly with large amounts of water and remove contaminated

clothing.
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If Inhaled: Move the person to fresh air. If breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth resuscitation.

If in Eyes: Remove contact lenses if present and easy to do. Flush eyes immediately with

large amounts of water for several minutes, holding eyelids apart. Promptly call a physician.

[1]

Quantitative Safety Data
While specific quantitative toxicological data such as LD50 or LC50 values for CB2R agonist 3
are not readily available in public literature, the following table summarizes its known chemical

and physical properties.

Property Value

Chemical Name CB2 receptor agonist 3

CAS Number 919077-81-9

Molecular Formula C₂₄H₂₃Cl₂N₃O

Molecular Weight 440.36 g/mol

Appearance Solid

Solubility
Soluble in organic solvents such as DMSO and

ethanol

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical to minimize exposure to

CB2R agonist 3.
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PPE Type Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
To prevent skin contact.

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

To protect eyes and face from

splashes and aerosols.

Body Protection
Laboratory coat or disposable

gown.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. If

aerosols may be generated,

use a properly fitted respirator

(e.g., N95 or higher).

To prevent inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of CB2R agonist 3.

1. Preparation and Engineering Controls:

Work in a designated area, preferably within a chemical fume hood, to minimize inhalation
exposure.
Ensure an eyewash station and safety shower are readily accessible.
Before handling, consult the Safety Data Sheet (SDS).

2. Donning PPE:

Put on a lab coat or gown.
Wear safety glasses or goggles.
Put on nitrile gloves, ensuring they overlap the cuffs of the lab coat.

3. Weighing and Aliquoting:

If working with a powder, handle it in a fume hood to avoid generating dust.
Use dedicated spatulas and weighing boats.
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If preparing solutions, add the solvent to the solid slowly to avoid splashing.

4. Experimental Use:

Keep containers closed when not in use.
Avoid eating, drinking, or smoking in the laboratory.[1]
Wash hands thoroughly after handling the compound, even if gloves were worn.[1]

5. Spill Management:

In case of a spill, evacuate the immediate area.
Wear appropriate PPE, including respiratory protection if necessary.
Absorb the spill with an inert material (e.g., vermiculite, sand).
Collect the contaminated material into a sealed, labeled hazardous waste container.
Clean the spill area with a suitable solvent, followed by soap and water.

6. Doffing PPE:

Remove gloves first, peeling them off from the cuff and turning them inside out.
Remove the lab coat or gown, rolling it inward.
Remove eye protection.
Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of CB2R agonist 3 and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Identification and Segregation:

All materials that have come into contact with CB2R agonist 3, including unused product,
contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be
classified as hazardous chemical waste.[2]
Segregate this waste from other waste streams like regular trash or biohazardous waste.[2]

2. Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container.[2]
The container must be compatible with the chemical waste.
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The label should clearly state "Hazardous Waste," the chemical name "CB2R agonist 3,"
and list all associated hazards.[2]

3. Storage of Waste:

Keep the hazardous waste container securely closed except when adding waste.[2]
Store the container in a designated, well-ventilated, and secure area away from incompatible
materials.[2]

4. Final Disposal:

Dispose of the hazardous waste through an approved waste disposal company or your
institution's environmental health and safety (EHS) office.
Do not dispose of CB2R agonist 3 down the drain or in regular trash.[2]

Signaling Pathway
Activation of the CB2 receptor by an agonist like CB2R agonist 3 initiates a cascade of

intracellular signaling events. The primary mechanism involves the inhibition of adenylyl

cyclase, leading to a decrease in cyclic AMP (cAMP) levels. This, in turn, modulates the activity

of downstream effectors such as protein kinase A (PKA) and can influence gene transcription.

Additionally, CB2R activation can lead to the stimulation of the mitogen-activated protein kinase

(MAPK) pathway, including ERK, and the phosphatidylinositol 3-kinase (PI3K)-Akt pathway.
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Caption: Canonical signaling pathways activated by a CB2 receptor agonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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